Cas no 169229-60-1 (Benzoic acid, 3,4-dihydroxy-5-(phenylmethoxy)-, phenylmethyl ester)

Benzoic acid, 3,4-dihydroxy-5-(phenylmethoxy)-, phenylmethyl ester structure
169229-60-1 structure
Product Name:Benzoic acid, 3,4-dihydroxy-5-(phenylmethoxy)-, phenylmethyl ester
CAS No:169229-60-1
MF:C21H18O5
MW:350.364626407623
CID:1350918
Update Time:2024-08-17

Benzoic acid, 3,4-dihydroxy-5-(phenylmethoxy)-, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 3,4-dihydroxy-5-(phenylmethoxy)-, phenylmethyl ester
    • Inchi: 1S/C21H18O5/c22-18-11-17(21(24)26-14-16-9-5-2-6-10-16)12-19(20(18)23)25-13-15-7-3-1-4-8-15/h1-12,22-23H,13-14H2
    • InChI Key: WCAOMXLYRDKAAO-UHFFFAOYSA-N
    • SMILES: C(OCC1=CC=CC=C1)(=O)C1=CC(OCC2=CC=CC=C2)=C(O)C(O)=C1

Computed Properties

  • Exact Mass: 350.11544

Experimental Properties

  • Density: 1.299±0.06 g/cm3(Predicted)
  • Boiling Point: 577.8±45.0 °C(Predicted)
  • PSA: 75.99
  • pka: 7.56±0.50(Predicted)
Recommended suppliers
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited